Cas no 13999-39-8 (dimethyl-1,2-oxazol-3-amine)

Dimethyl-1,2-oxazol-3-amine is a heterocyclic organic compound featuring an oxazole core substituted with an amine group at the 3-position and methyl groups at unspecified ring positions. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, where it may serve as a versatile intermediate. The presence of both amine and oxazole functionalities allows for further derivatization, enabling the introduction of diverse substituents. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in multi-step synthetic routes. The compound’s defined molecular framework ensures consistent performance in research and industrial applications requiring precise structural control.

dimethyl-1,2-oxazol-3-amine structure

Product Name:dimethyl-1,2-oxazol-3-amine

CAS No:13999-39-8

MF:C₅H₈N₂O

MW:112.129820823669

MDL:MFCD03411577

CID:49582

PubChem ID:84148

Update Time:2025-05-28

dimethyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4,5-dimethylisoxazole
- 4,5-Dimethyl-1,2-oxazol-3-amine
- 4,5-Dimethyl-3-isoxazolamine
- 4,5-dimethylisoxazol-3-amine
- 4,5-Dimethyl-3-aminoisoxazole
- 4,5-dimethyl-3-oxazolylamine
- 3-IsoxazolaMine, 4,5-diMethyl-
- (4,5-dimethylisoxazol-3-yl)amine
- 3-AMINO-4,5-DIMETHYLISOXAZOLE 98%
- dimethyl-1,2-oxazol-3-amine
- EN300-222953
- VPANVNSDJSUFEF-UHFFFAOYSA-N
- NS00024535
- A3019
- AKOS006277522
- 4,5-dimethyl-isoxazol-3-ylamine
- W-108210
- 4,5-dimethylisoxazol-3-amine;3-Amino-4,5-dimethylisoxazole
- FT-0645806
- GS-3622
- 4,5-Dimethylisoxazol-3-amine, AldrichCPR
- MFCD03411577
- SCHEMBL1030891
- AC-25136
- Z1198162059
- DTXSID60161207
- SY018148
- 13999-39-8
- AM20080299
- EINECS 237-802-7
- CS-D0788
- 3-Amino-4,5-dimethyl isoxazole
- (4,5-Dimethylisoxazol-3-yl)amine; 3-Amino-4,5-dimethylisoxazole; 4,5-Dimethyl-3-aminoisoxazole; 4,5-Dimethylisoxazol-3-amine;
- 3-Amino-4,5-dimethylisoxazol
- DB-012131
- MDL： MFCD03411577
- Inchi： 1S/C5H8N2O/c1-3-4(2)8-7-5(3)6/h1-2H3,(H2,6,7)
- InChI Key： VPANVNSDJSUFEF-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C)C(N)=N1

Computed Properties

Exact Mass: 112.06400
Monoisotopic Mass: 112.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 86.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52A^2
XLogP3: 0.8

Experimental Properties

Color/Form: Gray white to beige crystalline powder
Density: 1.118
Boiling Point: 249.9°C at 760 mmHg
Flash Point: 105 °C
Refractive Index: 1.521
PSA: 52.05000
LogP: 1.45480

dimethyl-1,2-oxazol-3-amine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264; P270; P301+P312+P330; P501
Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

dimethyl-1,2-oxazol-3-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

dimethyl-1,2-oxazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A112554-100mg	3-Amino-4,5-dimethylisoxazole	13999-39-8	98%	100mg	$13.0	2025-02-25
Ambeed	A112554-250mg	3-Amino-4,5-dimethylisoxazole	13999-39-8	98%	250mg	$24.0	2025-02-25
Ambeed	A112554-1g	3-Amino-4,5-dimethylisoxazole	13999-39-8	98%	1g	$30.0	2025-02-25
Ambeed	A112554-5g	3-Amino-4,5-dimethylisoxazole	13999-39-8	98%	5g	$149.0	2025-02-25
Ambeed	A112554-25g	3-Amino-4,5-dimethylisoxazole	13999-39-8	98%	25g	$744.0	2025-02-25
Chemenu	CM118957-5g	3-Amino-4,5-dimethylisoxazole	13999-39-8	97%	5g	$305	2021-08-06
TRC	D474350-1g	4,5-Dimethyl-3-isoxazolamine	13999-39-8		1g	$ 178.00	2023-09-07
TRC	D474350-10g	4,5-Dimethyl-3-isoxazolamine	13999-39-8		10g	$ 1413.00	2023-09-07
Fluorochem	076966-250mg	3-Amino-4,5-dimethylisoxazole	13999-39-8	95%	250mg	￡28.00	2022-03-01
Fluorochem	076966-1g	3-Amino-4,5-dimethylisoxazole	13999-39-8	95%	1g	￡70.00	2022-03-01

dimethyl-1,2-oxazol-3-amine Production Method

dimethyl-1,2-oxazol-3-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13999-39-8)3-氨基-4,5-二甲基异噁唑

Order Number:LE5710207

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:44

Price ($):discuss personally

Email:18501500038@163.com

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